Cas no 116617-31-3 (2-Cyano(4-fluorophenyl)methylbenzenecarbonitrile)

• Product Name: 2-Cyano(4-fluorophenyl)methylbenzenecarbonitrile
• CAS No: 116617-31-3
• Molecular Formula: C₁₅H₉N₂F
• Molecular Weight: 236.24376
• MDL: MFCD00231953
• CID: 163011
• PubChem ID: 2773937

2-Cyano(4-fluorophenyl)methylbenzenecarbonitrile Properties

Names and Identifiers

• 2-(Cyano(4-fluorophenyl)methyl)benzonitrile
• Benzeneacetonitrile,2-cyano-a-(4-fluorophenyl)-
• 2-[cyano-(4-fluorophenyl)methyl]benzonitrile
• 2-[CYANO(4-FLUOROPHENYL)METHYL]BENZONITRILE
• 2-(2-CYANOPHENYL)-2-(4-FLUOROPHENYL)ACETONITRILE
• 2-[CYANO(4-FLUOROPHENYL)METHYL]BENZENECARBONITRILE
• 2-[cyano(4-fluorophenyl)methyl]benzenecarbonitrile (en)
• AKOS005070339
• 4H-019
• A803651
• 2-(Cyano(4-fluorophenyl)methyl)benzenecarbonitrile
• DTXSID50378786
• 2-cyano-4'-fluorobenzhydrylcyanide
• MFCD00231953
• 2-[(R)-cyano-(4-fluorophenyl)methyl]benzonitrile
• Benzeneacetonitrile, 2-cyano-alpha-(4-fluorophenyl)-
• FT-0642842
• SCHEMBL9576332
• J-506335
• BRHKEEJUFXPRIJ-UHFFFAOYSA-N
• CS-0335189
• 116617-31-3
• 2-(2-Cyanophenyl)-2-(4-fluorophenyl)acetonitrile97%
• DB-041329
• 2-Cyano-alpha-(4-Fluorophenyl)-Benzeneacetonitrile

• MDL： MFCD00231953
• InChIKey： BRHKEEJUFXPRIJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H9FN2/c16-13-7-5-11(6-8-13)15(10-18)14-4-2-1-3-12(14)9-17/h1-8,15H
• SMILES： C1=CC=C(C(=C1)C#N)C(C#N)C2=CC=C(C=C2)F

Computed Properties

• Exact Mass: 236.07500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 236.075
• Heavy Atom Count: 18
• Complexity: 366
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• LogP: 3.35286
• PSA: 47.58000
• Refractive Index: 1.595
• Boiling Point: 395.5°Cat760mmHg
• Melting Point: 87-89°C
• Flash Point: 193°C
• Density: 1.23

2-Cyano(4-fluorophenyl)methylbenzenecarbonitrile Security Information

• Dangerous goods sign：
• Hazard Statement： Irritant
• HazardClass：IRRITANT

2-Cyano(4-fluorophenyl)methylbenzenecarbonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylacetonitriles